2-Amino-1-(3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one
Overview
Description
2-Amino-1-(3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one (2-AMTMP) is a synthetic compound that has been studied for its potential use in a variety of scientific research applications. It is a highly selective and potent inhibitor of several enzymes, including monoamine oxidase (MAO). In addition, 2-AMTMP has been shown to have a variety of biochemical and physiological effects on cells and organisms.
Scientific Research Applications
Synthesis of Polysubstituted Pyrroles
Research demonstrates the efficiency of metal-free methods for synthesizing polysubstituted pyrrole derivatives. These methods involve cycloaddition reactions that utilize surfactants in aqueous mediums, highlighting an eco-friendly approach to synthesizing complex heterocyclic compounds which are foundational in pharmaceutical and material sciences (Kumar, Rāmānand, & Tadigoppula, 2017).
Ethylene Oligomerization Catalysts
Nickel(II) complexes chelated by amino pyridine ligands have shown potential in ethylene oligomerization, producing ethylene dimers, trimers, and tetramers. These findings offer insights into the design of catalysts for polymer production, showcasing the compound's role in facilitating crucial steps in polymer chemistry (Nyamato, Ojwach, & Akerman, 2016).
Development of Biomolecular Binding Properties
Another study explored the synthesis of new series of quinolines via Buchwald–Hartwig amination. These compounds exhibit strong interactions with ct-DNA, which could have implications for developing novel pharmaceutical agents and studying DNA interactions (Bonacorso et al., 2018).
Catalysis in Organic Synthesis
Compounds related to the specified chemical are used as intermediates in catalytic processes, including palladium(II) complexes acting as catalysts for methoxycarbonylation of olefins. These studies contribute to the development of efficient, selective catalytic systems for organic synthesis, enhancing the production of esters from olefins (Zulu et al., 2020).
properties
IUPAC Name |
2-amino-1-[3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15F3N2O2/c1-16-6-8(9(10,11)12)2-3-14(5-8)7(15)4-13/h2-6,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBUXCPSLLUGLCL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1(CCN(C1)C(=O)CN)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15F3N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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